![molecular formula C13H26N4O3 B577744 (2S)-2-azido-3-[(2-methylpropan-2-yl)oxy]propanoic acid;cyclohexanamine CAS No. 1228077-87-9](/img/structure/B577744.png)
(2S)-2-azido-3-[(2-methylpropan-2-yl)oxy]propanoic acid;cyclohexanamine
Description
(2S)-2-azido-3-[(2-methylpropan-2-yl)oxy]propanoic acid;cyclohexanamine (abbreviated as 2S-2A-3MPA-C) is an organic compound widely used in various scientific research applications. It is a derivative of propionic acid, a carboxylic acid, and has been used for a variety of purposes in the laboratory setting.
Scientific Research Applications
Asymmetric Synthesis
The compound is utilized in the asymmetric synthesis of biologically significant molecules, such as the taxol side chain. This process involves the azidation and subsequent benzoylation of specific cis-menthyl phenylglycidates to yield enantiopure compounds, which are crucial intermediates in producing the taxol side chain, a critical component in cancer treatment therapies (Er & Coşkun, 2009).
Click Chemistry
It also plays a pivotal role in click chemistry, a methodology widely used in creating diverse chemical libraries. For instance, its incorporation into peptidotriazoles on solid phases, resulting in the regiospecific copper(I)-catalyzed 1,3-dipolar cycloaddition of terminal alkynes to azides, showcases its utility in synthesizing 1H-[1,2,3]-triazoles, valuable for peptide modification and drug discovery (Tornøe, Christensen, & Meldal, 2002).
Photoaffinity Reagents
Moreover, the compound has applications in the synthesis of photoaffinity reagents, which are crucial for studying biological systems. For example, the synthesis of p-azidotetrafluoroaniline, using a modified Curtius rearrangement that involves intermediates derived from the compound, enables the creation of photoaffinity reagents for probing the structure and function of biomolecules (Chehade & Spielmann, 2000).
Synthesis of Amino Acid Derivatives
The compound's functionality is extended to the synthesis of amino acid derivatives, which are fundamental in developing peptide-based therapeutics. An efficient and straightforward synthesis method involving a one-pot reaction highlights its use in creating N-substituted 1,3-oxazinan-2-ones, a class of compounds with potential pharmaceutical applications (Trifunović et al., 2010).
Radical-Nucleophilic Reactions
Furthermore, its reactivity is exploited in radical-nucleophilic (SRN1) reactions, serving as a precursor for synthesizing α-nitro azides. These reactions are foundational in organic synthesis, demonstrating the compound's versatility in creating structurally complex molecules (Al-khalil, Bowman, & Symons, 1986).
properties
IUPAC Name |
(2S)-2-azido-3-[(2-methylpropan-2-yl)oxy]propanoic acid;cyclohexanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N3O3.C6H13N/c1-7(2,3)13-4-5(6(11)12)9-10-8;7-6-4-2-1-3-5-6/h5H,4H2,1-3H3,(H,11,12);6H,1-5,7H2/t5-;/m0./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUVVCFAAYOBPAV-JEDNCBNOSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OCC(C(=O)O)N=[N+]=[N-].C1CCC(CC1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC[C@@H](C(=O)O)N=[N+]=[N-].C1CCC(CC1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H26N4O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30735015 | |
Record name | (2S)-2-Azido-3-tert-butoxypropanoic acid--cyclohexanamine (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30735015 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2S)-2-azido-3-(tert-butoxy)propanoic acid; cyclohexanamine | |
CAS RN |
1228077-87-9 | |
Record name | (2S)-2-Azido-3-tert-butoxypropanoic acid--cyclohexanamine (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30735015 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1228077-87-9 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.